Ethylbenzoprim
Ethylbenzoprim
Brand Name:
Vulcanchem
CAS No.:
118344-72-2
VCID:
VC20828298
InChI:
InChI=1S/C21H24N6O2/c1-3-16-19(20(22)25-21(23)24-16)15-10-11-17(18(12-15)27(28)29)26(4-2)13-14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H4,22,23,24,25)
SMILES:
CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(CC)CC3=CC=CC=C3)[N+](=O)[O-]
Molecular Formula:
C21H24N6O2
Molecular Weight:
392.5 g/mol
Ethylbenzoprim
CAS No.: 118344-72-2
Cat. No.: VC20828298
Molecular Formula: C21H24N6O2
Molecular Weight: 392.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118344-72-2 |
|---|---|
| Molecular Formula | C21H24N6O2 |
| Molecular Weight | 392.5 g/mol |
| IUPAC Name | 5-[4-[benzyl(ethyl)amino]-3-nitrophenyl]-6-ethylpyrimidine-2,4-diamine |
| Standard InChI | InChI=1S/C21H24N6O2/c1-3-16-19(20(22)25-21(23)24-16)15-10-11-17(18(12-15)27(28)29)26(4-2)13-14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H4,22,23,24,25) |
| Standard InChI Key | IMIGOGRRRKKZEC-UHFFFAOYSA-N |
| SMILES | CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(CC)CC3=CC=CC=C3)[N+](=O)[O-] |
| Canonical SMILES | CCC1=C(C(=NC(=N1)N)N)C2=CC(=C(C=C2)N(CC)CC3=CC=CC=C3)[N+](=O)[O-] |
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